Cas no 2137082-89-2 (tert-butyl N-(1R)-1-(1-ethyl-1H-pyrazol-4-yl)-3-oxopropylcarbamate)

• Product Name: tert-butyl N-(1R)-1-(1-ethyl-1H-pyrazol-4-yl)-3-oxopropylcarbamate
• CAS No: 2137082-89-2
• MF: C₁₃H₂₁N₃O₃
• MW: 267.32414317131
• CID: 6404856
• PubChem ID: 165493728
• Update Time: 2025-11-06

tert-butyl N-(1R)-1-(1-ethyl-1H-pyrazol-4-yl)-3-oxopropylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(1R)-1-(1-ethyl-1H-pyrazol-4-yl)-3-oxopropylcarbamate
• EN300-1164802
• 2137082-89-2
• tert-butyl N-[(1R)-1-(1-ethyl-1H-pyrazol-4-yl)-3-oxopropyl]carbamate

• Inchi： 1S/C13H21N3O3/c1-5-16-9-10(8-14-16)11(6-7-17)15-12(18)19-13(2,3)4/h7-9,11H,5-6H2,1-4H3,(H,15,18)/t11-/m1/s1
• InChI Key： AKQUVSMQCBEWHX-LLVKDONJSA-N
• SMILES： O(C(N[C@H](CC=O)C1C=NN(CC)C=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 267.15829154g/mol
• Monoisotopic Mass: 267.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 73.2Ų

Additional information on tert-butyl N-(1R)-1-(1-ethyl-1H-pyrazol-4-yl)-3-oxopropylcarbamate

Research Brief on tert-Butyl N-(1R)-1-(1-ethyl-1H-pyrazol-4-yl)-3-oxopropylcarbamate (CAS: 2137082-89-2)

The compound tert-butyl N-(1R)-1-(1-ethyl-1H-pyrazol-4-yl)-3-oxopropylcarbamate (CAS: 2137082-89-2) has recently emerged as a key intermediate in the synthesis of novel bioactive molecules targeting various therapeutic areas. This chiral carbamate derivative, featuring a pyrazole moiety, has garnered significant attention in medicinal chemistry due to its structural versatility and potential applications in drug discovery.

Recent studies have demonstrated the utility of this compound in the development of kinase inhibitors, particularly those targeting JAK and BTK pathways. The stereospecific (1R)-configuration at the β-carbon position appears crucial for maintaining optimal binding interactions with target proteins. Researchers at several pharmaceutical companies have incorporated this scaffold into their lead optimization programs for inflammatory and autoimmune diseases.

A 2023 study published in the Journal of Medicinal Chemistry reported the successful use of tert-butyl N-(1R)-1-(1-ethyl-1H-pyrazol-4-yl)-3-oxopropylcarbamate as a building block for the synthesis of selective JAK3 inhibitors. The research team noted that the ethyl-substituted pyrazole ring contributed to improved metabolic stability compared to earlier analogs, while the tert-butoxycarbonyl (Boc) protecting group allowed for efficient synthetic manipulation during multi-step sequences.

Significant progress has been made in the synthetic methodology for this compound. A recent patent application (WO2023056321) disclosed an improved asymmetric synthesis route with 98% enantiomeric excess, addressing previous challenges in stereochemical control. The new process utilizes a biocatalytic reduction step followed by carbamate formation under mild conditions, achieving an overall yield of 72% from commercially available starting materials.

Analytical characterization studies using NMR and HPLC-MS have confirmed the high purity (>99%) and stability of 2137082-89-2 under standard storage conditions. Stability testing revealed that the compound remains stable for at least 24 months when stored at -20°C under nitrogen atmosphere, making it suitable for long-term research applications.

Emerging applications in radiopharmaceutical development have been reported, where researchers are exploring the incorporation of this scaffold into PET tracer molecules. The pyrazole nitrogen atoms provide convenient sites for chelating various radioisotopes, while the carbamate group offers a handle for further functionalization with targeting moieties.

Several pharmaceutical companies have included derivatives of 2137082-89-2 in their preclinical pipelines, with one candidate currently undergoing IND-enabling studies for the treatment of rheumatoid arthritis. The compound's favorable ADME properties and low cytotoxicity profile (IC50 > 100 μM in HEK293 cells) make it an attractive starting point for further optimization.

Future research directions include exploration of structure-activity relationships around the pyrazole substitution pattern and investigation of alternative protecting groups that might offer additional synthetic advantages. Computational modeling studies suggest that subtle modifications to the ethyl group on the pyrazole ring could significantly impact target binding affinity and selectivity.